Cas no 89541-72-0 (Urea, N-[4-(4,5-dihydro-5-oxopyrazinyl)phenyl]-N'-ethyl-)

• Product name: Urea, N-[4-(4,5-dihydro-5-oxopyrazinyl)phenyl]-N'-ethyl-
• CAS No: 89541-72-0
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 597234
• PubChem ID: 13853579

Urea, N-[4-(4,5-dihydro-5-oxopyrazinyl)phenyl]-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[4-(4,5-dihydro-5-oxopyrazinyl)phenyl]-N'-ethyl-
• 1-ethyl-3-[4-(6-oxo-1H-pyrazin-3-yl)phenyl]urea
• DTXSID50551254
• 5-[4-(3-Ethylureido)phenyl]-2(1H)-pyrazinone
• VNMJRUKJZJUYFQ-UHFFFAOYSA-N
• SCHEMBL7399852
• 89541-72-0
• N-Ethyl-N'-[4-(5-oxo-4,5-dihydropyrazin-2-yl)phenyl]urea

• Inchi： InChI=1S/C13H14N4O2/c1-2-14-13(19)17-10-5-3-9(4-6-10)11-7-16-12(18)8-15-11/h3-8H,2H2,1H3,(H,16,18)(H2,14,17,19)
• InChI Key： VNMJRUKJZJUYFQ-UHFFFAOYSA-N
• SMILES： CCNC(=O)NC1=CC=C(C=C1)C2=CNC(=O)C=N2

Computed Properties

• Exact Mass: 258.11167570g/mol
• Monoisotopic Mass: 258.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.6Ų